Cas no 1171009-59-8 (2-(3-methoxyphenyl)ethyl({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine)

• Product Name: 2-(3-methoxyphenyl)ethyl({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine
• CAS No: 1171009-59-8
• MF: C₁₇H₂₅N₃O
• MW: 287.39990401268
• MDL: MFCD09859220
• CID: 4682973
• PubChem ID: 25248283
• Update Time: 2025-11-03

2-(3-methoxyphenyl)ethyl({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• N-((1-Isopropyl-3-methyl-1H-pyrazol-4-yl)methyl)-2-(3-methoxyphenyl)ethanamine
• N-[(1-Isopropyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(3-methoxyphenyl)ethanamine
• STK352912
• SBB025986
• 2-(3-methoxyphenyl)-N-{[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}ethanamine
• [2-(3-methoxyphenyl)ethyl]{[3-methyl-1-(methylethyl)pyrazol-4-yl]methyl}amine
• 2-(3-methoxyphenyl)ethyl({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine

• MDL： MFCD09859220
• Inchi： 1S/C17H25N3O/c1-13(2)20-12-16(14(3)19-20)11-18-9-8-15-6-5-7-17(10-15)21-4/h5-7,10,12-13,18H,8-9,11H2,1-4H3
• InChI Key： NGLGRJFFNQIYPS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CCNCC1C(C)=NN(C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 298
• Topological Polar Surface Area: 39.1

Additional information on 2-(3-methoxyphenyl)ethyl({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine

Introduction to 2-(3-methoxyphenyl)ethyl({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine (CAS No. 1171009-59-8)

The compound 2-(3-methoxyphenyl)ethyl({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine, identified by the CAS registry number 1171009-59-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically featuring a pyrazole ring system, which is known for its versatile reactivity and biological activity. The structure of this molecule incorporates a methoxyphenyl group, a propan-2-yl substituent, and a methyl group, all of which contribute to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions, including nucleophilic substitutions and condensation reactions. The incorporation of the pyrazole ring is particularly noteworthy, as it has been extensively studied for its role in medicinal chemistry. Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. These characteristics make 2-(3-methoxyphenyl)ethyl({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine a promising candidate for drug development.

In terms of structural analysis, the molecule's stability and reactivity are influenced by the electron-donating methoxy group on the phenyl ring. This substituent enhances the molecule's ability to participate in hydrogen bonding, which is crucial for its interactions within biological systems. Additionally, the propan-2-yl group introduces steric effects that can influence the molecule's solubility and bioavailability. Recent studies have focused on optimizing these properties to improve the compound's pharmacokinetic profile.

The synthesis of 2-(3-methoxyphenyl)ethyl({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine involves several key steps, including the preparation of intermediate compounds such as 3-methoxyaniline derivatives and pyrazole precursors. The use of catalytic agents and controlled reaction conditions ensures high yields and purity. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

From an application perspective, this compound has shown potential in therapeutic areas such as oncology and neurodegenerative diseases. Its ability to modulate specific cellular pathways makes it a valuable tool in drug discovery programs. Furthermore, its structural versatility allows for further modifications to enhance its efficacy and selectivity.

In conclusion, 2-(3-methoxyphenyl)ethyl({3-methyl-1-(propan-2-yl)-1H-pyrazol